molecular formula C15H18O4 B1497514 4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid CAS No. 163260-73-9

4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid

Cat. No. B1497514
CAS RN: 163260-73-9
M. Wt: 262.3 g/mol
InChI Key: RXTBZHWAFRMKNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid” is a chemical compound . It is related to “oxalic acid; {1,4-dioxaspiro [4.5]decan-8-yl}hydrazine” which has a molecular weight of 262.26 .


Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, 1,4-Dioxaspiro[4.5]decan-8-ol can be synthesized from oleic acid . The hydroxylation reaction of oleic acid yields DHOA as a white solid powder. This is then esterified with methanol to give MDHO .


Molecular Structure Analysis

The molecular structure of related compounds such as 1,4-Dioxaspiro[4.5]decan-8-ol and 1,4-Dioxaspiro[4.5]decan-8-one have been reported . The structure of these compounds can provide insights into the structure of “4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid”.


Chemical Reactions Analysis

The chemical reactions involving related compounds have been studied. For example, 1,4-Dioxa-8-azaspiro[4.5]decane was used in the synthesis of 1,4-dioxa-8-azaspiro deca spirocyclotriphosphazenes .


Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds have been reported. For example, 1,4-DIOXA-SPIRO[4.5]DECAN-8-OL is a clear colorless viscous liquid .

Safety and Hazards

Safety data sheets provide information on the safety and hazards of related compounds. For instance, 1,4-dioxaspiro[4.5]decan-8-one can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Oxalic acid; {1,4-dioxaspiro [4.5]decan-8-yl}hydrazine also has similar hazards .

properties

IUPAC Name

4-(1,4-dioxaspiro[4.5]decan-8-yl)benzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18O4/c16-14(17)13-3-1-11(2-4-13)12-5-7-15(8-6-12)18-9-10-19-15/h1-4,12H,5-10H2,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RXTBZHWAFRMKNN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2(CCC1C3=CC=C(C=C3)C(=O)O)OCCO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50652139
Record name 4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50652139
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

262.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid

CAS RN

163260-73-9
Record name 4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50652139
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution of 5.3 g of 4-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)benzoic acid in 30 mL of methanol was added 2.3 g of Pd/C (10% wt). The suspension was stirred under H2 (balloon) for 1 h, filtered through celite pad and concentrated to dryness to give the desired product (5.2 g, yield: 97%) as a white solid: 1H NMR (CDCl3) δ 8.06-8.01 (2H, m), 7.58-7.53 (2H, m), 4.02 (4H, s), 2.73-2.67 (2H, m), 2.70-2.61 (1H, m), 1.93-1.64 (8H, m); MS: 262 (M+1)+.
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
2.3 g
Type
catalyst
Reaction Step One
Yield
97%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid
Reactant of Route 2
Reactant of Route 2
4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid
Reactant of Route 3
Reactant of Route 3
4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid
Reactant of Route 4
4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid
Reactant of Route 5
4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid
Reactant of Route 6
4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.